Cas no 2034524-17-7 (1-[4-(3-Methoxyazetidin-1-yl)phenyl]-3-(3,4,5-trimethoxyphenyl)urea)

• Product Name: 1-[4-(3-Methoxyazetidin-1-yl)phenyl]-3-(3,4,5-trimethoxyphenyl)urea
• CAS No: 2034524-17-7
• MF: C₂₀H₂₅N₃O₅
• MW: 387.42960524559
• CID: 6209454
• PubChem ID: 92076987
• Update Time: 2025-06-08

1-[4-(3-Methoxyazetidin-1-yl)phenyl]-3-(3,4,5-trimethoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• F6472-0344
• 1-(4-(3-methoxyazetidin-1-yl)phenyl)-3-(3,4,5-trimethoxyphenyl)urea
• AKOS026688944
• 1-[4-(3-methoxyazetidin-1-yl)phenyl]-3-(3,4,5-trimethoxyphenyl)urea
• 2034524-17-7
• 1-[4-(3-Methoxyazetidin-1-yl)phenyl]-3-(3,4,5-trimethoxyphenyl)urea

• Inchi： 1S/C20H25N3O5/c1-25-16-11-23(12-16)15-7-5-13(6-8-15)21-20(24)22-14-9-17(26-2)19(28-4)18(10-14)27-3/h5-10,16H,11-12H2,1-4H3,(H2,21,22,24)
• InChI Key： NJTFWPWOMYYIOY-UHFFFAOYSA-N
• SMILES： O(C)C1CN(C2C=CC(=CC=2)NC(NC2C=C(C(=C(C=2)OC)OC)OC)=O)C1

Computed Properties

• Exact Mass: 387.17942091g/mol
• Monoisotopic Mass: 387.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 81.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines

Additional information on 1-[4-(3-Methoxyazetidin-1-yl)phenyl]-3-(3,4,5-trimethoxyphenyl)urea

Comprehensive Overview of 1-[4-(3-Methoxyazetidin-1-yl)phenyl]-3-(3,4,5-trimethoxyphenyl)urea (CAS No. 2034524-17-7)

The compound 1-[4-(3-Methoxyazetidin-1-yl)phenyl]-3-(3,4,5-trimethoxyphenyl)urea (CAS No. 2034524-17-7) is a synthetic urea derivative with a unique structural framework. Its molecular design incorporates a methoxyazetidine moiety linked to a phenyl ring, further connected to a trimethoxyphenyl group via a urea bridge. This configuration endows the molecule with potential bioactivity, making it a subject of interest in medicinal chemistry and drug discovery. Researchers are particularly intrigued by its possible applications in targeting protein-protein interactions and modulating enzymatic activity.

In recent years, the scientific community has shown growing interest in urea-based compounds due to their versatility in drug design. The presence of the 3-methoxyazetidin-1-yl group in this molecule enhances its pharmacokinetic properties, such as solubility and membrane permeability. Meanwhile, the 3,4,5-trimethoxyphenyl segment is known to contribute to binding affinity in various biological targets. These features align with current trends in precision medicine, where researchers seek compounds with tailored properties for specific therapeutic applications.

The synthesis of 1-[4-(3-Methoxyazetidin-1-yl)phenyl]-3-(3,4,5-trimethoxyphenyl)urea typically involves multi-step organic reactions, including nucleophilic substitution and urea formation. Advanced analytical techniques like HPLC, NMR, and mass spectrometry are employed to characterize its purity and structural integrity. These quality control measures are crucial, especially when considering the compound's potential use in pharmaceutical research and development.

From a therapeutic perspective, this compound's structural similarity to known kinase inhibitors and GPCR modulators has sparked investigations into its biological activity. Preliminary studies suggest it may influence cellular signaling pathways, though comprehensive pharmacological data remains limited. This aligns with current research priorities in drug discovery, where scientists are exploring novel chemical entities to address unmet medical needs in oncology, neurology, and metabolic disorders.

The stability profile of CAS No. 2034524-17-7 under various conditions is another area of active investigation. Researchers are examining its photostability, thermal stability, and solubility in different media - key parameters that determine its suitability for formulation development. These studies are particularly relevant given the pharmaceutical industry's focus on improving drug delivery systems and enhancing bioavailability.

In the context of green chemistry, synthetic routes for producing 1-[4-(3-Methoxyazetidin-1-yl)phenyl]-3-(3,4,5-trimethoxyphenyl)urea are being optimized to reduce environmental impact. This includes exploring catalytic methods and alternative solvents, reflecting broader industry trends toward sustainable pharmaceutical manufacturing. Such approaches not only improve process efficiency but also align with regulatory expectations for greener synthetic methodologies.

Computational chemistry plays an increasingly important role in understanding this compound's potential. Molecular docking studies and QSAR (Quantitative Structure-Activity Relationship) analyses help predict its interactions with biological targets. These in silico methods, combined with experimental data, accelerate the identification of promising lead compounds in drug discovery pipelines.

The patent landscape surrounding urea derivatives and related structures continues to evolve, with pharmaceutical companies actively protecting novel chemical entities. While specific intellectual property information about CAS No. 2034524-17-7 may be limited, the broader field of heterocyclic urea compounds remains highly competitive, particularly in therapeutic areas like oncology and inflammation.

Quality control and analytical method development for 1-[4-(3-Methoxyazetidin-1-yl)phenyl]-3-(3,4,5-trimethoxyphenyl)urea represent critical aspects of its characterization. Modern analytical techniques enable precise determination of its physicochemical properties, purity, and potential impurities. These capabilities are essential for ensuring reproducible research results and meeting regulatory standards in preclinical development.

As the pharmaceutical industry embraces AI-driven drug discovery, compounds like 2034524-17-7 benefit from advanced screening technologies. Machine learning algorithms can analyze its structural features and predict potential biological activities, potentially uncovering novel therapeutic applications that might not be immediately apparent through traditional screening methods.

The future research directions for this compound likely include detailed pharmacological profiling, mechanism of action studies, and structure-activity relationship optimization. Such investigations could position 1-[4-(3-Methoxyazetidin-1-yl)phenyl]-3-(3,4,5-trimethoxyphenyl)urea as a valuable tool compound or even a lead molecule for specific therapeutic targets, depending on emerging biological data.

In conclusion, 1-[4-(3-Methoxyazetidin-1-yl)phenyl]-3-(3,4,5-trimethoxyphenyl)urea represents an interesting case study in modern medicinal chemistry. Its structural features combine elements known to confer biological activity with properties that may offer favorable drug-like characteristics. While much remains to be discovered about its specific applications, it exemplifies the ongoing innovation in small molecule drug discovery and the importance of detailed chemical characterization in pharmaceutical research.